Cas no 86188-26-3 ((2,5-Dimethylphenyl)methanesulfonyl chloride)

• Product Name: (2,5-Dimethylphenyl)methanesulfonyl chloride
• CAS No: 86188-26-3
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• MDL: MFCD12403400
• CID: 4717837
• PubChem ID: 50742524
• Update Time: 2025-10-30

(2,5-Dimethylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylphenyl)methanesulfonyl chloride
• (2,5-Dimethylphenyl)methanesulfonyl chloride

• MDL： MFCD12403400
• Inchi： 1S/C9H11ClO2S/c1-7-3-4-8(2)9(5-7)6-13(10,11)12/h3-5H,6H2,1-2H3
• InChI Key： HWMTXXADUWPFSI-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 218.017
• Monoisotopic Mass: 218.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on (2,5-Dimethylphenyl)methanesulfonyl chloride

Introduction to (2,5-Dimethylphenyl)methanesulfonyl Chloride (CAS No. 86188-26-3)

(2,5-Dimethylphenyl)methanesulfonyl chloride, also known by its CAS registry number CAS No. 86188-26-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of sulfonating agents and is widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of (2,5-Dimethylphenyl)methanesulfonyl chloride consists of a methanesulfonyl group attached to a 2,5-dimethylphenyl ring, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of (2,5-Dimethylphenyl)methanesulfonyl chloride in the development of novel drug delivery systems. Researchers have explored its role as a sulfonating agent in the modification of polymer surfaces for enhanced drug loading and controlled release. The unique properties of this compound, including its high reactivity and stability under various reaction conditions, make it an ideal choice for such applications.

The synthesis of (2,5-Dimethylphenyl)methanesulfonyl chloride involves a multi-step process that begins with the preparation of the corresponding sulfonic acid derivative. This is followed by chlorination using thionyl chloride or other suitable reagents to yield the final product. The optimization of reaction conditions has been a focal point in recent research, with studies demonstrating improved yields and selectivity through the use of catalytic systems and green chemistry principles.

In terms of physical properties, (2,5-Dimethylphenyl)methanesulfonyl chloride is typically a white crystalline solid with a melting point of approximately 70°C and a boiling point around 140°C under standard pressure. Its density is about 1.3 g/cm³, and it is soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both laboratory-scale reactions and industrial processes.

The application of (2,5-Dimethylphenyl)methanesulfonyl chloride extends beyond pharmaceuticals into the realm of materials science. Recent advancements have showcased its potential in the synthesis of functional polymers and nanomaterials. For instance, researchers have utilized this compound to introduce sulfonate groups onto polymer backbones, enhancing their conductivity and compatibility with various electronic devices.

In conclusion, (2,5-Dimethylphenyl)methanesulfonyl chloride (CAS No. 86188-26-3) stands as a pivotal compound in modern organic chemistry. Its diverse applications and adaptability to cutting-edge research methodologies underscore its importance in both academic and industrial settings. As ongoing studies continue to uncover new avenues for its use, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.